Cas no 143131-66-2 (1-({4-[(1H-1,2,4-Triazol-1-yl)methyl]phenyl}methyl)-1H-1,2,4-triazole)

• Product Name: 1-({4-[(1H-1,2,4-Triazol-1-yl)methyl]phenyl}methyl)-1H-1,2,4-triazole
• CAS No: 143131-66-2
• MF: C₁₂H₁₂N₆
• MW: 240.263880729675
• CID: 4459249
• PubChem ID: 85653461
• Update Time: 2024-11-08

1-({4-[(1H-1,2,4-Triazol-1-yl)methyl]phenyl}methyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1,1'-[1,4-phenylenebis(methylene)]bis-
• 1,1'-[1,4-Phenylenebis(methylene)]bis[1H-1,2,4-triazole]
• 1,4-Bis(1,2,4-triazol-1-ylmethyl)benzene
• 1,4-Bis(1H-1,2,4-triazol-1-ylmethyl)benzene
• 1,4-Bis(triazol-1-ylmethyl)benzene
• 1,1'-p-Xylylenebis(1H-1,2,4-triazole)
• Z1247249391
• 1-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)-1H-1,2,4-triazole
• F71652
• 1,4-Bis((1H-1,2,4-triazol-1-yl)methyl)benzene
• 1-[[4-(1,2,4-triazol-1-ylmethyl)phenyl]methyl]-1,2,4-triazole
• SCHEMBL17159812
• 1-{[4-(1,2,4-TRIAZOL-1-YLMETHYL)PHENYL]METHYL}-1,2,4-TRIAZOLE
• CS-0110395
• AKOS033190348
• CCG-358103
• DS-020709
• BS-48560
• YSWG138
• 143131-66-2
• 1-({4-[(1H-1,2,4-Triazol-1-yl)methyl]phenyl}methyl)-1H-1,2,4-triazole

• Inchi： 1S/C12H12N6/c1-2-12(6-18-10-14-8-16-18)4-3-11(1)5-17-9-13-7-15-17/h1-4,7-10H,5-6H2
• InChI Key： SDAUVSLAZIXWAU-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC1C=CC(=CC=1)CN1C=NC=N1

Computed Properties

• Exact Mass: 240.11234441g/mol
• Monoisotopic Mass: 240.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.4